Cas no 2034576-92-4 (3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide)

3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide is a novel compound with potential applications in medicinal chemistry. It exhibits unique structural features, including a thiophenylpyridinyl substituent, which may contribute to its pharmacological activity. This compound offers versatility in synthetic routes and potential for further development into bioactive agents.
3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide structure
2034576-92-4 structure
Product Name:3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide
CAS No:2034576-92-4
MF:C20H18N4O2S
MW:378.447522640228
CID:5379145
Update Time:2025-06-25

3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-2-methyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]indazole-6-carboxamide
    • 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide
    • Inchi: 1S/C20H18N4O2S/c1-24-20(26-2)15-8-7-13(11-16(15)23-24)19(25)22-12-14-5-3-9-21-18(14)17-6-4-10-27-17/h3-11H,12H2,1-2H3,(H,22,25)
    • InChI Key: HYCOFANUGTWSGE-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC(C(NCC3=CC=CN=C3C3SC=CC=3)=O)=C2)=C(OC)N1C

3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide Pricemore >>

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Additional information on 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide

3-Methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide (CAS No. 2034576-92-4): An Overview

3-Methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide (CAS No. 2034576-92-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide is characterized by a central indazole core substituted with a methoxy and methyl group at the 3 and 2 positions, respectively. The amide functionality is attached to the 6-position of the indazole ring, and it is further substituted with a thiophene-pyridine moiety. This complex structure imparts the compound with a high degree of functional versatility and potential for interaction with various biological targets.

Recent studies have highlighted the pharmacological potential of 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide has also shown promising anti-cancer activity. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The structural complexity of 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide also contributes to its favorable pharmacokinetic properties. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

The synthesis of 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide has been optimized using modern synthetic techniques, including microwave-assisted synthesis and transition metal-catalyzed cross-coupling reactions. These methods have significantly improved the yield and purity of the final product, making it more accessible for large-scale production and further research.

In conclusion, 3-methoxy-2-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-indazole-6-carboxamide (CAS No. 2034576-92-4) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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